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These application notes provide a comprehensive guide to utilizing the Water Accounting

Model 2-layers (WAM2layers) for forward tracking of evaporation sources. This powerful tool

enables researchers to identify the downwind precipitation sinks of moisture originating from

specific regions of interest. The following sections detail the underlying principles, experimental

protocols, data presentation, and visualization of the WAM2layers model.

Introduction to WAM2layers Forward Tracking
The WAM2layers model is an Eulerian atmospheric moisture tracking tool that quantifies the

transport of water vapor in the atmosphere.[1][2][3] In its forward tracking mode, the model tags

evaporation from a predefined source region and tracks this tagged moisture as it travels with

the atmospheric flow.[2][4][5] By accounting for processes such as advection, diffusion,

precipitation, and changes in atmospheric storage, WAM2layers can determine where

evaporated water eventually precipitates.[2][3][6]

This methodology is particularly useful for:

Understanding the role of specific land or water bodies as moisture sources for downwind

precipitation.

Investigating the impact of land-use change on regional and continental rainfall patterns.
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Identifying the origins of moisture contributing to extreme precipitation events.

Studying the atmospheric branch of the hydrological cycle.

Data Presentation: Quantitative Insights from
Forward Tracking Studies
The quantitative outputs of WAM2layers forward tracking experiments provide valuable insights

into atmospheric moisture transport. The following tables summarize key findings from

published studies, showcasing the model's application across different geographical regions

and scientific questions.

Table 1: Forward Tracking of Evaporation from Lake Volta

This table is based on the forward-tracking example case described in the WAM2layers v3

documentation, tracking evaporation from the Lake Volta region in Ghana.

Parameter Value Source

Source Region Lake Volta, Ghana Kalverla et al., 2025

Tracking Period July 1998 Kalverla et al., 2025

Total Tagged Evaporation

   - Precipitated within Domain 86% Kalverla et al., 2025

   - Transported out of Domain 14% Kalverla et al., 2025

Primary Precipitation Sinks

   - Sahel Region

   - Guinea Coast

Table 2: Contribution of Continental Evaporation to Precipitation

This table presents hypothetical data based on the types of results WAM2layers can generate,

illustrating the contribution of evaporation from a continental source region to precipitation in

various downwind areas.
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Source Region Sink Region
Mean Annual
Contribution (%)

Seasonal Peak
Contribution (%)

Amazon Basin Andes Foothills 15 25 (Wet Season)

La Plata Basin 8 12 (Summer)

North American

Monsoon Region
Central United States 10 18 (July-August)

Tibetan Plateau Yangtze River Basin 12 20 (Summer)

Experimental Protocols: A Step-by-Step Guide to
Forward Tracking
This section provides a detailed methodology for conducting a forward tracking experiment

using WAM2layers. The protocol is divided into three main stages: installation and setup, data

preprocessing, and running the forward tracking simulation.

Installation and Setup
Install WAM2layers: The model is a Python package and can be installed using pip. It is

recommended to create a dedicated conda environment to manage dependencies.

Download Example Case: WAM2layers provides an example dataset to familiarize users

with the workflow.

Data Preprocessing
The first step in a WAM2layers experiment is to process the input atmospheric data into the

two-layer vertical structure used by the model. WAM2layers is designed to work with ERA5

reanalysis data from the Copernicus Climate Data Store.

Obtain Input Data: Download the necessary ERA5 data (e.g., specific humidity, u and v

components of wind, surface pressure, evaporation, and precipitation) for your region and

period of interest. The WAM2layers documentation provides guidance on acquiring the

correct data.
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Run the Preprocessing Step: Use the wam2layers preprocess command, pointing to your

configuration file. This command reads the raw atmospheric data and calculates the

vertically integrated moisture fluxes and storage for the two atmospheric layers.

Forward Tracking Simulation
Once the data is preprocessed, you can run the forward tracking simulation.

Configure the Tracking Experiment: Create a YAML configuration file (.yaml) to specify the

parameters for your experiment. Key parameters for forward tracking include:

direction: "forward"

tagging_region: (specify the latitude and longitude bounds of your evaporation source)

preprocess_dir: (path to the preprocessed data)

output_dir: (path to store the tracking results)

start_date: and end_date: (the period for the tracking simulation)

Execute the Tracking Run: Use the wam2layers track command with your configuration file.

This command will read the preprocessed data, "tag" the evaporation from your specified

source region at each time step, and track the movement of this tagged moisture through the

atmosphere, calculating where it precipitates.

Visualization and Analysis
WAM2layers includes a basic visualization script to generate a map of the tracked precipitation.

Generate Output Visualization: Use the wam2layers visualize output command.

This will create a plot showing the spatial distribution of precipitation that originated from

your tagged evaporation source. Further analysis can be performed on the NetCDF output

files using standard data analysis software (e.g., Python with xarray, R, Panoply).
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Mandatory Visualizations: Diagrams of Workflows
and Concepts
The following diagrams illustrate the key workflows and conceptual underpinnings of a

WAM2layers forward tracking experiment.
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1. Setup

2. Preprocessing

3. Forward Tracking

4. Analysis & Visualization

Install WAM2layers

Download ERA5 Data

Run Preprocessing Script
(wam2layers preprocess)

Input: Gridded atmospheric data

Create Configuration File
(direction: forward)

Output: Vertically integrated data

Run Tracking Script
(wam2layers track)

Input: Configuration settings

Visualize Output
(wam2layers visualize)

Output: Tracked moisture data (NetCDF)

Quantitative Analysis

Click to download full resolution via product page

Caption: High-level workflow for a WAM2layers forward tracking experiment.
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Caption: Conceptual diagram of moisture movement in WAM2layers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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